Cas no 62417-02-1 (Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-)
![Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- structure](https://www.kuujia.com/scimg/cas/62417-02-1x500.png)
62417-02-1 structure
Product name:Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-
Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]-
- 2,4-bis(3-methylbut-2-enoxy)benzaldehyde
- SCHEMBL11583616
- DTXSID80456723
- 62417-02-1
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- Inchi: InChI=1S/C17H22O3/c1-13(2)7-9-19-16-6-5-15(12-18)17(11-16)20-10-8-14(3)4/h5-8,11-12H,9-10H2,1-4H3
- InChI Key: WHPLQIKCSLNSBR-UHFFFAOYSA-N
- SMILES: CC(=CCOC1=CC(=C(C=C1)C=O)OCC=C(C)C)C
Computed Properties
- Exact Mass: 274.15696
- Monoisotopic Mass: 274.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 2,4-bis[(3-methyl-2-butenyl)oxy]- Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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4. Book reviews
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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